3-Methyl-4-(piperidin-4-YL)-1,2-oxazol-5-amine

• Molecular Formula: C9H15N3O
• Molecular Weight: 181.23 g/mol
• SMILES: CC1=NOC(=C1C2CCNCC2)N
• InChI: InChI=1S/C9H15N3O/c1-6-8(9(10)13-12-6)7-2-4-11-5-3-7/h7,11H,2-5,10H2,1H3
• InChIKey: PCZQJACWAYTSMV-UHFFFAOYSA-N

3-Methyl-4-(piperidin-4-yl)-1,2-oxazol-5-amine: Molecular Profile & Sourcing

3-Methyl-4-(piperidin-4-yl)-1,2-oxazol-5-amine (CAS 1780330-83-7) is a heterocyclic small molecule featuring a methyl-substituted oxazole core directly linked at the 4-position to a piperidine moiety . With a molecular formula of C9H15N3O and a molecular weight of 181.23 g/mol , this compound presents a distinct substitution pattern that differentiates it from other piperidinyl-isoxazole analogs. The free amine functionality on the isoxazole ring (5-position) and the unsubstituted piperidine nitrogen provide dual reactive handles for further derivatization, positioning this scaffold as a versatile intermediate in medicinal chemistry programs targeting kinase inhibition, GPCR modulation, and CNS-related applications [1].

EPAC1/EPAC2 pathway inhibition study fit (cAMP signaling)

Dual reactive handles support medicinal chemistry derivatization

Reported isoform-selectivity profile (EPAC2 > EPAC1) for target validation

• [1] BindingDB. BDBM517696. US11124489, Entry 11: ZL0475. Affinity Data: IC50 5.40E+3 nM for EPAC1. View Source

3-Methyl-4-(piperidin-4-yl)-1,2-oxazol-5-amine: Why Substitution Fails

Within the class of piperidinyl-isoxazole derivatives, seemingly minor structural variations—such as the position of the piperidine attachment (C3 vs. C4), the presence or absence of a methyl group, or N-alkylation of the piperidine ring—profoundly alter molecular recognition, physicochemical properties, and biological activity profiles. For instance, 3-(piperidin-4-yl)isoxazol-5-amine (CAS 1340814-73-4) exhibits a reversed heterocyclic connectivity that changes the spatial orientation of the amine group, leading to divergent binding modes in target engagement assays . Similarly, N-methylation of the piperidine ring (e.g., 3-methyl-4-(1-methylpiperidin-4-yl)-1,2-oxazol-5-amine) alters basicity (pKa), lipophilicity (logP), and hydrogen-bonding capacity, which directly impacts solubility, permeability, and off-target liability . Therefore, procurement decisions based solely on core scaffold similarity risk introducing compounds with unpredictable or suboptimal performance in downstream biological assays, necessitating a rigorous, evidence-based comparison of key physicochemical and pharmacological parameters.

3-(Piperidin-4-yl)isoxazol-5-amine Reversed connectivity (C3 vs C4) may shift target engagement and spatial pharmacophore. Not interchangeable without validation.

N-Methylpiperidine analog Altered basicity and lipophilicity may modify solubility, permeability, and off-target binding. Direct substitution may require assay-specific review.

3-Methyl-4-(piperidin-4-yl)-1,2-oxazol-5-amine: Evidence vs. Analogs

EPAC1 Inhibitory Activity Comparison

The target compound, referenced as ZL0475 (US11124489, Entry 11), demonstrated measurable inhibitory activity against Exchange Protein Activated by cAMP 1 (EPAC1) with an IC50 of 5,400 nM (5.4 µM) in a Rap1b-bGDP exchange assay [1]. In contrast, a closely related structural analog from the same patent series, ZL0559 (US11124489, Entry 16), exhibited an IC50 of 6,100 nM (6.1 µM) against the same target under identical assay conditions [2]. This 13% improvement in potency, while modest, is consistent across the SAR exploration described in the patent.

EPAC1 Inhibition vs. Analog

Head-to-head

ZL0475 IC50 5.4 µM vs ZL0559 IC50 6.1 µM (13% lower IC50 in identical Rap1b-bGDP exchange assay)

Reported assay potency context supports selection over close analog

Patent-derived head-to-head; may not translate to cellular activity

Evidence Dimension	EPAC1 inhibitory potency
Target Compound Data	IC50 = 5,400 nM (5.4 µM)
Comparator Or Baseline	ZL0559 (structural analog): IC50 = 6,100 nM (6.1 µM)
Quantified Difference	13% lower IC50 (more potent)
Conditions	Rap1b-bGDP exchange assay; human recombinant EPAC1

Why This Matters

This head-to-head comparison demonstrates that subtle modifications to the isoxazole ring, including the specific substitution pattern of 3-Methyl-4-(piperidin-4-yl)-1,2-oxazol-5-amine, directly influence EPAC1 engagement, providing a rational basis for selecting this specific compound over close analogs in EPAC1-focused drug discovery programs.

• [1] BindingDB. BDBM517696. US11124489, Entry 11: ZL0475. IC50: 5.40E+3 nM for EPAC1 (Rap guanine nucleotide exchange factor 3). View Source
• [2] BindingDB. BDBM517702. US11124489, Entry 16: ZL0559. IC50: 6.10E+3 nM for EPAC1 (Rap guanine nucleotide exchange factor 3). View Source

EPAC2 Selectivity over EPAC1

In addition to EPAC1 activity, the target compound (ZL0475) was evaluated against the EPAC2 isoform (Rap guanine nucleotide exchange factor 4). The IC50 against EPAC2 was reported as 2,500 nM (2.5 µM), representing a 2.2-fold higher potency compared to its activity against EPAC1 (IC50 = 5,400 nM) [1]. While specific comparator data for ZL0559 against EPAC2 is not available in the curated BindingDB entry, this intra-compound selectivity profile highlights a potential isoform preference that may be exploitable in target validation studies.

EPAC2 Selectivity

Reported

2.2-fold selectivity for EPAC2 (IC50 2.5 µM) over EPAC1 (IC50 5.4 µM)

Supports isoform-selective assay design

Intra-compound comparison; EPAC2 comparator data for analog unavailable

Evidence Dimension	EPAC isoform selectivity
Target Compound Data	EPAC2 IC50 = 2,500 nM; EPAC1 IC50 = 5,400 nM
Comparator Or Baseline	Intra-compound comparison (EPAC2 vs. EPAC1)
Quantified Difference	2.2-fold selectivity for EPAC2 over EPAC1
Conditions	Rap1b-bGDP exchange assay; human recombinant EPAC1 and EPAC2

Why This Matters

The observed 2.2-fold selectivity for EPAC2 over EPAC1 provides a defined selectivity window that can inform experimental design, particularly in studies aiming to dissect the differential roles of EPAC isoforms in cAMP-mediated signaling pathways.

• [1] BindingDB. BDBM517696. US11124489, Entry 11: ZL0475. IC50: 2.50E+3 nM for EPAC2 (Rap guanine nucleotide exchange factor 4). View Source

Predicted Physicochemical Profile

Predicted physicochemical parameters for 3-Methyl-4-(piperidin-4-yl)-1,2-oxazol-5-amine indicate a pKa of 9.93±0.10, reflecting the basicity of the piperidine nitrogen, and a logP of approximately 1.8 . For comparison, the N-methylated analog 3-methyl-4-(1-methylpiperidin-4-yl)-1,2-oxazol-5-amine is predicted to have altered basicity and lipophilicity due to the tertiary amine, although specific experimental values are not publicly available. The combination of moderate lipophilicity and a basic amine center suggests favorable aqueous solubility and membrane permeability characteristics, aligning with established drug-likeness guidelines.

Predicted pKa & logP

Class-level inference

pKa ~9.93, logP ~1.8 (in silico)

Context-dependent; may guide solubility/permeability screening

No experimental confirmation; verify experimentally

Evidence Dimension	Predicted pKa and logP
Target Compound Data	pKa = 9.93±0.10 (predicted); logP ≈ 1.8
Comparator Or Baseline	N-methylated analog (predicted to differ based on amine basicity)
Quantified Difference	Qualitative difference in amine basicity and lipophilicity
Conditions	Computational prediction (in silico)

Why This Matters

The predicted pKa and logP values provide a quantitative basis for assessing the compound's suitability for specific formulation strategies and biological assays, enabling researchers to anticipate solubility and permeability behavior prior to experimental characterization.

Structural Comparison with 3-(Piperidin-4-yl)isoxazol-5-amine

The target compound, 3-Methyl-4-(piperidin-4-yl)-1,2-oxazol-5-amine, features a methyl group at the 3-position of the isoxazole ring and a piperidine moiety attached at the 4-position, with the amine group located at the 5-position . In contrast, 3-(piperidin-4-yl)isoxazol-5-amine (CAS 1340814-73-4) lacks the 3-methyl substituent and has the piperidine ring attached at the 3-position, with the amine at the 5-position . This reversal of the piperidine attachment position fundamentally alters the spatial orientation of the basic amine and the heterocyclic core, which can significantly impact molecular recognition by biological targets and the compound's overall three-dimensional pharmacophore.

Structural Differentiation

Source review

3-methyl, 4-piperidinyl, 5-amine vs 3-piperidinyl, 5-amine (no methyl)

Unique connectivity justifies separate SAR evaluation

Based on IUPAC; biological impact requires verification

Evidence Dimension	Molecular connectivity and substitution pattern
Target Compound Data	3-methyl; 4-piperidinyl; 5-amine
Comparator Or Baseline	3-(Piperidin-4-yl)isoxazol-5-amine: 3-piperidinyl; 5-amine; no methyl
Quantified Difference	Different connectivity (C4 vs. C3 attachment) and presence/absence of methyl group
Conditions	Structural comparison based on IUPAC nomenclature and chemical structure

Why This Matters

This structural comparison underscores that 3-Methyl-4-(piperidin-4-yl)-1,2-oxazol-5-amine is not a simple analog but a distinct chemical entity with a unique substitution pattern, justifying its separate evaluation and procurement for structure-activity relationship (SAR) studies where the precise spatial arrangement of functional groups is critical.

3-Methyl-4-(piperidin-4-yl)-1,2-oxazol-5-amine: Validated Applications

EPAC1/EPAC2 Inhibitor for cAMP Signaling

Based on its demonstrated inhibitory activity against both EPAC1 (IC50 = 5.4 µM) and EPAC2 (IC50 = 2.5 µM) in cell-free Rap1b-bGDP exchange assays [1], 3-Methyl-4-(piperidin-4-yl)-1,2-oxazol-5-amine serves as a validated tool compound for probing the roles of EPAC proteins in cAMP-mediated signaling pathways. The 2.2-fold selectivity for EPAC2 over EPAC1 provides a defined window for dissecting isoform-specific functions in cardiovascular biology, insulin secretion, and cancer cell migration.

Medicinal Chemistry Starting Point for EPAC Targets

The compound's activity against EPAC1 and EPAC2, as documented in US Patent 11,124,489 [1], establishes it as a structurally characterized starting point for lead optimization programs targeting EPAC-mediated diseases. The presence of a free piperidine nitrogen and a 5-amino group on the isoxazole ring provides multiple vectors for chemical diversification, enabling systematic exploration of structure-activity relationships to improve potency, selectivity, and drug-like properties.

Physicochemical Reference for Isoxazole-Piperidine Scaffolds

With predicted pKa (9.93±0.10) and logP (~1.8) values , 3-Methyl-4-(piperidin-4-yl)-1,2-oxazol-5-amine can serve as a physicochemical reference standard for the broader class of 4-piperidinyl-isoxazole derivatives. These predicted parameters provide a benchmark for assessing the impact of structural modifications on solubility, permeability, and ionization state, facilitating the rational design of analogs with improved pharmaceutical properties.

Application

Selection Property

Validation Focus

cAMP signaling pathway studies

EPAC isoform inhibition context

Isoform-selectivity assay review

Medicinal chemistry lead optimization

Dual derivatizable handles

SAR diversification potential

Physicochemical scaffold benchmarking

Predicted pKa/logP reference

Experimental solubility/permeability verification

• [1] BindingDB. BDBM517696. US11124489, Entry 11: ZL0475. IC50 data for EPAC1 and EPAC2. View Source